2-Methylbut-3-yn-2-yl 2-methylprop-2-enoate

• CAS No.: 141550-36-9
• Molecular Formula: C9H12O2
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2-methylbut-3-yn-2-yl 2-methylprop-2-enoate
• InChI: InChI=1S/C9H12O2/c1-6-9(4,5)11-8(10)7(2)3/h1H,2H2,3-5H3
• InChI Key: XTWLPMCVWZNXKC-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OC(C)(C)C#C

Description

2-Methylbut-3-yn-2-yl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C9H12O2 and its molecular weight is 152.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reactor was charged with 550 parts of benzene, 74 parts of pyridine and 65.5 parts of 2-methyl-3-butyn-2-ol. To this were added 90 parts of methacryl chloride dropwise over one hour while keeping the inner temperature at 20° C. Then the reaction mixture was kept at 50° C. for 6 hours, suction filtered, evaporated and distilled in vacuo. 2-Methyl-3-butyn-2-yl methacrylate boiling at 56°-58° C./12 mmHg was obtained in a yield of 62% of theory. The product was identified by the IR spectrum thereof.